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Compound of Interest

Compound Name: Ethyl 2-methylnicotinate

cat. No.: B161284

An In-depth Technical Guide to Ethyl 2-methylnicotinate

Introduction

Ethyl 2-methylnicotinate, a substituted pyridine derivative, is a key chemical intermediate with
significant applications in the pharmaceutical and specialty chemical industries. Its structural
features make it a valuable building block for the synthesis of more complex molecules,
including bioactive compounds and therapeutic agents. This document provides a
comprehensive overview of its chemical properties, synthesis, and notable applications,
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Nomenclature and Chemical Identity

The compound is systematically named according to IUPAC nomenclature, and it is also
recognized by several common names and registry numbers.
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Identifier Value
IUPAC Name ethyl 2-methylpyridine-3-carboxylate[1]
Ethyl 2-methylnicotinate, 2-Methylnicotinic acid
Synonyms ethyl ester, 3-Pyridinecarboxylic acid, 2-methyl-,
ethyl ester[2][3][4][5][6]
CAS Number 1721-26-2[1][2][3][7]

Molecular Formula

CoH11NO2[1][2][6][7]

InChl Key

TZORNSWZUZDUCU-UHFFFAOY SA-N[2][6][8]

Canonical SMILES

CCOC(=0)clccenclC2][7]

Physicochemical Properties

Ethyl 2-methylnicotinate is typically a liquid at room temperature with properties that are well-

characterized.

Property Value Source

Molecular Weight 165.19 g/mol [1112116171
Clear, colorless to

Appearance o [31141[9]
orange/yellow liquid

- , 126-127 °C @ 24 mmHg; 125

Boiling Point [3B1141[5]
°C @ 20 mmHg

Density 1.072 g/mL at 25 °C [31[5]

Refractive Index

n20/D 1.505

[3][5]

Flash Point 217 °F (102.8 °C) [3]
Slightly soluble in water.[3][5]
N Soluble in organic solvents
Solubility
such as ethanol, ethyl acetate,
and dichloromethane.[9]
LogP 1.567 [2]
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Synthesis and Manufacturing

The synthesis of Ethyl 2-methylnicotinate can be achieved through various organic chemistry
routes. A patented method highlights a specific and efficient preparation process.[9]

Experimental Protocol: Synthesis from 1,1,3,3-
Tetraethoxypropane

This method involves a two-step process starting with the acid-catalyzed hydrolysis of 1,1,3,3-
tetraethoxypropane, followed by a condensation and cyclization reaction with 3-aminocrotonic
acid ethyl ester.[9]

Step 1: Preparation of the Malondialdehyde bis(diethyl acetal) Intermediate

e Add 2.0 moles of 1,1,3,3-tetraethoxypropane to a reactor at room temperature.
e While stirring, add 2.5 moles of 20% (w/w) hydrochloric acid.

o Control the reaction temperature at 40 °C and maintain for 4 hours.

Step 2: Synthesis of Ethyl 2-methylnicotinate

To the reactor containing the intermediate from Step 1, add 1.0 mole of 3-aminocrotonic acid
ethyl ester and 6.0 moles of ethanol.

o Adjust the reaction temperature to 50 °C and allow the reaction to proceed for 6 hours.

 After the reaction is complete, concentrate the mixture under reduced pressure.

e The crude product is then purified by vacuum distillation to yield Ethyl 2-methylnicotinate
with a purity typically exceeding 98%.[9]
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Step 1: Intermediate Formation

[1,1,3,3—Tetraethoxypropane 20% HCI

Reactor
(40°C, 4h)

ntermediate

Step 2: Cyclization and Esterification

Intermediate BAmiTeEraiens eeie Ethanol
ethyl ester
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(50°C, 6h)

[Reaction Solutionj
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Ethyl 2-methylnicotinate
(>98% Purity)
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Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate.
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Applications in Drug Development and Chemical
Synthesis

Ethyl 2-methylnicotinate is a crucial intermediate, primarily valued for its role in the synthesis
of pharmaceuticals.[10]

Intermediate for Active Pharmaceutical Ingredients
(APIs)

The most significant application of Ethyl 2-methylnicotinate is as a key intermediate for the
production of 2-methylnicotinic acid.[9] This acid is a precursor to advanced therapeutic agents,
including:

o ML-120B: A specific ATP-competitive IKKB (IkB kinase [3) inhibitor.
e BAY-1082439: An oncolytic drug candidate.[9]

The conversion involves the hydrolysis of the ethyl ester to the corresponding carboxylic acid,
which then undergoes further synthetic transformations.
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Caption: Synthetic pathway from Ethyl 2-methylnicotinate to APIs.

Other Synthetic Applications

Beyond its primary role, Ethyl 2-methylnicotinate is also utilized in the preparation of various
other chemical entities:

e Amino Esters: It serves as a reactant in the synthesis of complex amino esters like ethyl 2-
(piperidinylaminomethyl)benzoate and ethyl 2-(diethylaminomethyl)benzoate.[5][11]

e Specialty Chemicals: The compound finds use in the synthesis of agrochemicals and in the
flavor and fragrance industry.[10]

Analytical Methods

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b161284?utm_src=pdf-body-img
https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5663967.htm
https://www.medchemexpress.com/ethyl-2-methylnicotinate.html
https://wap.guidechem.com/supply/1721-26-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The purity and identity of Ethyl 2-methylnicotinate are typically confirmed using standard

analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of Ethyl 2-methylnicotinate.

[12]

e Column: Newcrom R1 or equivalent C18 column.

e Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid.

For Mass Spectrometry (MS) compatible methods, formic acid should be used in place of

phosphoric acid.[12]

o Detection: UV detection, typically around 268 nm.[4][5]

o Application: This method is suitable for purity assessment, impurity profiling, and

pharmacokinetic studies.[12]

Spectroscopic Data

 IHNMR, 8C NMR, IR, and Mass Spectrometry: Spectral data are available in various

databases and are used for structural confirmation.[1][6][8]

Safety and Handling

Ethyl 2-methylnicotinate requires careful handling due to its potential hazards.

Hazard Class

GHS Statement

Skin Corrosion/Irritation

H315: Causes skin irritation (Category 2)[1]

Serious Eye Damage/Irritation

H319: Causes serious eye irritation (Category 2)

[1]

Specific Target Organ Toxicity

H335: May cause respiratory irritation (Category
3)[1]

Recommended Precautions:

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://sielc.com/ethyl-2-methylnicotinate
https://sielc.com/ethyl-2-methylnicotinate
https://www.kuujia.com/cas-1721-26-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5663967.htm
https://sielc.com/ethyl-2-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylnicotinate
https://webbook.nist.gov/cgi/inchi?ID=C1721262&Units=CAL
https://m.chemicalbook.com/SpectrumEN_1721-26-2_1HNMR.htm
https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylnicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Use in a well-ventilated area or under a chemical fume hood.
Avoid inhalation of vapors and direct contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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